10-Phenyl-1,2,3,4-tetrahydrobenzo[b][1,6]naphthyridine

• CAS RN: 61712-50-3
• Molecular Formula: C18H16N2
• Molecular Weight: 260.3 g/mol
• IUPAC Name: 10-phenyl-1,2,3,4-tetrahydrobenzo[b][1,6]naphthyridine
• InChI: InChI=1S/C18H16N2/c1-2-6-13(7-3-1)18-14-8-4-5-9-16(14)20-17-10-11-19-12-15(17)18/h1-9,19H,10-12H2
• InChI Key: LHCXBBDXIKZJOU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C(C3=CC=CC=C3N=C21)C4=CC=CC=C4

Description

10-Phenyl-1,2,3,4-tetrahydrobenzo[b][1,6]naphthyridine is a useful research compound. Its molecular formula is C18H16N2 and its molecular weight is 260.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Palladium black (125 mg) was added to a solution of 2-benzyl-10-phenyl-1,2,3,4-tetrahydro-benzo[b][1,6]-naphthyridine (1.25 g, 3.57 mmol) in acetic acid (9 ml), and the resulting mixture was stirred under a hydrogen atmosphere for 9 hours. The catalyst was removed by filtration and the filtrate was concentrated under reduced pressure. The residue was made basic with 1N sodium hydroxide and extracted with diethyl ether. The extract solution was dried over anhydrous sodium sulfate and concentrated under reduced pressured to be freed of the solvent, and the residue was washed with diethyl ether to obtain the desired compound (0.45 g, 1.75 mmol, 49%).